Cas no 2229341-01-7 (1,1-difluoro-2-(4-methyl-1H-imidazol-5-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(4-methyl-1H-imidazol-5-yl)propan-2-amine
• CAS No: 2229341-01-7
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 6038710
• PubChem ID: 165683351
• Update Time: 2025-06-12

1,1-difluoro-2-(4-methyl-1H-imidazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(4-methyl-1H-imidazol-5-yl)propan-2-amine
• 2229341-01-7
• EN300-1940875

• Inchi： 1S/C7H11F2N3/c1-4-5(12-3-11-4)7(2,10)6(8)9/h3,6H,10H2,1-2H3,(H,11,12)
• InChI Key： MKGWOOSDIUOXNO-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1=C(C)NC=N1)N)F

Computed Properties

• Exact Mass: 175.09210369g/mol
• Monoisotopic Mass: 175.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 1,1-difluoro-2-(4-methyl-1H-imidazol-5-yl)propan-2-amine

Introduction to 1,1-difluoro-2-(4-methyl-1H-imidazol-5-yl)propan-2-amine (CAS No. 2229341-01-7)

1,1-difluoro-2-(4-methyl-1H-imidazol-5-yl)propan-2-amine, identified by its CAS number 2229341-01-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a fluorine-substituted propane backbone conjugated with an imidazole ring, which imparts unique chemical and biological properties. The structural motif of this molecule, particularly the combination of a fluoroalkyl group and an imidazole moiety, makes it a promising candidate for further exploration in drug discovery and development.

The imidazole ring in 1,1-difluoro-2-(4-methyl-1H-imidazol-5-yl)propan-2-amine is a well-known pharmacophore in medicinal chemistry, frequently found in biologically active molecules. Imidazole derivatives are known for their versatility in interacting with biological targets, including enzymes and receptors. The presence of the 4-methyl substituent on the imidazole ring enhances the compound's lipophilicity and binding affinity, making it an attractive scaffold for designing novel therapeutic agents. Additionally, the fluoroalkyl group at the 1-position introduces fluorine atoms, which can modulate metabolic stability, pharmacokinetic properties, and binding interactions with biological targets.

In recent years, there has been growing interest in the development of fluorinated compounds due to their favorable pharmacological properties. Fluorine atoms can influence various aspects of drug design, including bioavailability, metabolic clearance, and binding affinity. The incorporation of fluorine into drug candidates has been shown to enhance their potency and selectivity. For instance, fluoroalkyl groups can improve the metabolic stability of molecules by resisting oxidative degradation by enzymes such as cytochrome P450 monooxygenases. This property is particularly valuable in extending the half-life of drugs and improving their overall efficacy.

The propane backbone in 1,1-difluoro-2-(4-methyl-1H-imidazol-5-yl)propan-2-amine provides a flexible carbon chain that can be further functionalized to tailor specific pharmacological activities. The amine group at the 2-position offers opportunities for further derivatization, allowing chemists to explore diverse chemical space. This structural flexibility makes the compound a versatile building block for synthesizing more complex molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of novel drug candidates. By leveraging these tools, researchers can predict the binding modes of 1,1-difluoro-2-(4-methyl-1H-imidazol-5-yl)propan-2-amine to various biological targets and identify potential lead compounds for further development. These computational studies have highlighted the compound's potential as an inhibitor or modulator of key enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders.

The synthesis of 1,1-difluoro-2-(4-methyl-1H-imidazol-5-yl)propan-2-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of fluorine atoms into the propane backbone, followed by functionalization of the imidazole ring with a methyl group. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, have been employed to achieve these transformations efficiently. The development of novel synthetic routes not only improves the accessibility of this compound but also provides insights into its structural features that contribute to its biological activity.

In vitro studies have demonstrated that derivatives of imidazole-propane structures exhibit promising biological activities across various therapeutic areas. For example, some imidazole-based compounds have shown inhibitory effects on kinases and other enzymes involved in cancer progression. The presence of fluorine atoms has been shown to enhance these inhibitory effects by improving binding affinity and metabolic stability. Additionally, these compounds have been explored for their anti-inflammatory properties, where they modulate signaling pathways associated with inflammation.

The potential applications of 1,1-difluoro -2-(4-methyl -1H-im idazol -5 -yl)propan -2-am ine extend beyond traditional small-molecule drugs. Its unique structural features make it a suitable candidate for developing biologics or peptide mimetics that can interact with biological targets in novel ways. Furthermore, its fluorinated nature suggests that it could be incorporated into next-generation therapeutics designed for targeted delivery or enhanced bioavailability.

As research continues to uncover new biological functions and mechanisms underlying disease pathogenesis, compounds like 1 , 1 -difluoro - 2 -( 4 -m ethyl - 1 H -imid azol -5 -y l )pr opan - 2-am ine will play an increasingly important role in drug discovery efforts . Their ability to modulate key biological pathways while maintaining favorable pharmacokinetic properties makes them valuable tools for developing innovative therapeutic strategies . p > < p > The future development of this compound will likely involve interdisciplinary approaches combining organic synthesis , computational modeling , and preclinical testing . By leveraging cutting-edge technologies , researchers aim to unlock its full potential as a therapeutic agent . As our understanding of biology advances , so too will our ability to harness compounds like this one for treating complex diseases . p >